Cas no 329906-72-1 (4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid)

4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid is a sulfonamide-based benzoic acid derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chlorinated thiophene ring linked to a benzoic acid moiety via a sulfonamide bridge, offering unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its chloro-thiophene group enhances electrophilic character, while the carboxylic acid functionality allows for further derivatization. The sulfonamide linkage contributes to stability and potential hydrogen-bonding interactions, making it valuable for drug discovery and structure-activity relationship studies.

4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid structure

329906-72-1 structure

Product Name:4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid

CAS No:329906-72-1

MF:C₁₁H₈ClNO₄S₂

MW:317.76851940155

CID:3104703

PubChem ID:2325543

Update Time:2025-10-19

4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid
- 329906-72-1
- 4-(5-chlorothiophene-2-sulfonamido)benzoicacid
- EN300-00455
- 981-791-8
- 4-[[(5-Chloro-2-thienyl)sulfonyl]amino]benzoic acid
- MFCD02710167
- ENA90672
- 4-[(5-chlorothiophen-2-yl)sulfonylamino]benzoic Acid
- 4-(5-chlorothiophene-2-sulfonamido)benzoic acid
- Z45512334
- G23298
- AKOS000114764
- TQP0800
- CS-0218249
- Inchi： 1S/C11H8ClNO4S2/c12-9-5-6-10(18-9)19(16,17)13-8-3-1-7(2-4-8)11(14)15/h1-6,13H,(H,14,15)
- InChI Key： WVBRKQMHYJPLHK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(S1)S(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

Exact Mass: 316.9583278Da
Monoisotopic Mass: 316.9583278Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 120Å²

4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288919-100mg	4-[[(5-Chloro-2-thienyl)sulfonyl]amino]benzoic acid	329906-72-1	95%	100mg	￥546.00	2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288919-250mg	4-[[(5-Chloro-2-thienyl)sulfonyl]amino]benzoic acid	329906-72-1	95%	250mg	￥718.00	2024-05-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288919-1g	4-[[(5-Chloro-2-thienyl)sulfonyl]amino]benzoic acid	329906-72-1	95%	1g	￥2029.00	2024-05-19
Chemenu	CM457478-1g	4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid	329906-72-1	95%+	1g	$338	2023-02-02
Aaron	AR00I70V-50mg	4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid	329906-72-1	95%	50mg	$115.00	2025-03-21
Aaron	AR00I70V-100mg	4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid	329906-72-1	95%	100mg	$159.00	2025-03-21
Aaron	AR00I70V-250mg	4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid	329906-72-1	95%	250mg	$215.00	2025-02-28
Aaron	AR00I70V-500mg	4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid	329906-72-1	95%	500mg	$324.00	2025-02-28
Aaron	AR00I70V-1g	4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid	329906-72-1	95%	1g	$408.00	2025-02-28
Aaron	AR00I70V-2.5g	4-(5-Chloro-thiophene-2-sulfonylamino)-benzoic acid	329906-72-1	95%	2.5g	$775.00	2023-12-14